Cefodizime (sodium)

• Molecular Formula: C20H18N6Na2O7S4
• Molecular Weight: 628.6 g/mol
• InChI: InChI=1S/C20H20N6O7S4.2Na/c1-7-10(3-11(27)28)37-20(22-7)36-5-8-4-34-17-13(16(30)26(17)14(8)18(31)32)24-15(29)12(25-33-2)9-6-35-19(21)23-9;;/h6,13,17H,3-5H2,1-2H3,(H2,21,23)(H,24,29)(H,27,28)(H,31,32);;/q;2*+1/p-2/b25-12-;;/t13-,17-;;/m1../s1
• InChIKey: WBOBLQIRACJNPA-AEKYOGSZSA-L

Cefodizime Sodium: Pharmacokinetic & Immunomodulatory Profile

Cefodizime sodium is a semi‑synthetic, bactericidal aminothiazolyl‑iminomethoxy cephalosporin of the third generation [1]. It exhibits a broad antibacterial spectrum covering both Gram‑positive and Gram‑negative pathogens, including Enterobacteriaceae, Haemophilus influenzae, Neisseria gonorrhoeae, and Streptococcus pneumoniae [1][2]. Beyond direct antimicrobial activity, cefodizime possesses well‑documented immunomodulatory properties that enhance phagocyte function [3]. Its pharmacokinetic profile — a terminal half‑life of approximately 4 h, predominantly renal elimination (80 %), and good tissue penetration — supports once‑daily dosing in many clinical settings [4].

1

Antimicrobial screening Broad-spectrum Gram-positive and Gram-negative panel screening Covers Enterobacteriaceae, H. influenzae, N. gonorrhoeae, S. pneumoniae

2

Immunomodulation research Phagocyte function enhancement study models Documented phagocyte-mediated bacterial clearance augmentation

3

PK research tool Moderate half-life supports dosing-interval investigation Predominantly renal elimination profile for excretion studies

• [1] Knothe H, et al. In vitro activity of cefodizime. Infection. 1992;20 Suppl 1:S3-8. doi:10.1007/BF01709942. PMID: 1526673. View Source
• [2] Barradell LB, Brogden RN. Cefodizime. A review of its antibacterial activity, pharmacokinetic properties and therapeutic use. Drugs. 1992 Nov;44(5):800-34. doi:10.2165/00003495-199244050-00004. PMID: 1280568. View Source
• [3] Wenisch A, et al. Effect of cefodizime and ceftriaxone on phagocytic function in patients with severe infections. Antimicrob Agents Chemother. 1995 Mar;39(3):672-6. doi:10.1128/AAC.39.3.672. PMID: 27456145. View Source
• [4] Pharmacokinetic profile of cefodizime. Infection. 1992;20 Suppl 1:S14-7. doi:10.1007/BF01709944. PMID: 1526675. View Source

Cefodizime Sodium: Limited Interchangeability

Third‑generation cephalosporins vary substantially in elimination half‑life, protein binding, route of excretion, and interaction with the host immune system [1]. For example, cefotaxime requires multiple daily doses because of its short half‑life (≈0.8 h), while ceftriaxone’s extensive biliary excretion (≈40 %) carries a risk of biliary pseudolithiasis [1][2]. Cefodizime occupies a distinct niche: its intermediate half‑life (≈4 h) permits once‑daily administration, its predominantly renal elimination (80 %) minimises biliary complications, and its documented immunomodulatory effects add a host‑defence dimension not shared by most analogues [3]. These pharmacological differences mean that in‑class substitution without careful consideration can compromise dosing convenience, safety, or the immunomodulatory benefit that is unique to cefodizime.

Dimension

Cefodizime

Class Analogs

Risk context

Dosing interval

Intermediate half-life supports once-daily study design

Short half-life analogs require multi-daily dosing

Dosing-interval study design may not transfer directly

Elimination route

Predominantly renal excretion profile

High biliary excretion analogs

Biliary safety endpoint monitoring may differ

Immunomodulation

Documented phagocyte function enhancement

Most class analogs lack this property

Host-defense endpoints may not be captured with substitutes

• [1] Thamban Chandrika N, et al. Table 2: Cephalosporin pharmacokinetics. In: Clinical Infectious Diseases. 2009. PMC2657229. View Source
• [2] Comparative evaluation of ceftriaxone- and cefotaxime-induced biliary pseudolithiasis or nephrolithiasis: A prospective study in 154 children. 2017. (Referenced in search results). View Source
• [3] Pharmacokinetic profile of cefodizime. Infection. 1992;20 Suppl 1:S14-7. doi:10.1007/BF01709944. PMID: 1526675. View Source

Cefodizime Sodium: Key Comparative Evidence

Granulocyte Phagocytic Function Restoration vs. Ceftriaxone

In a prospective head‑to‑head study, 30 patients with severe bacterial infections received cefodizime or ceftriaxone (50 mg/kg once daily). Granulocyte phagocytic function normalised within 3 days in the cefodizime group versus 7 days in the ceftriaxone group (P < 0.05). Moreover, only cefodizime produced a sustained enhancement of phagocytic capacity 14 days after treatment initiation (P < 0.05) [1].

Phagocytic recovery

Head-to-head

3 days vs 7 days (P < 0.05)

Supports phagocyte-response endpoint context

30 patients; severe infections; flow-cytometric assessment

Evidence Dimension	Time to normalisation of granulocyte phagocytic function
Target Compound Data	3 days
Comparator Or Baseline	Ceftriaxone: 7 days
Quantified Difference	3 days vs 7 days (P < 0.05)
Conditions	Patients with severe bacterial infections; 50 mg/kg i.v. once daily; flow‑cytometric assessment

Why This Matters

Faster recovery of innate immune function may translate into better outcomes in immunocompromised or critically ill patients, a benefit not provided by ceftriaxone.

• [1] Wenisch A, et al. Effect of cefodizime and ceftriaxone on phagocytic function in patients with severe infections. Antimicrob Agents Chemother. 1995;39(3):672-6. doi:10.1128/AAC.39.3.672. PMID: 27456145. View Source

Elimination Half-Life Advantage Over Cefotaxime

Human pharmacokinetic data show that cefodizime has a terminal elimination half‑life of 2.5–4 h, compared with only 0.8 h for cefotaxime [1][2]. This >3‑fold difference allows cefodizime to be administered once daily, whereas cefotaxime typically requires 3–4 daily doses. In a rat uterus infection model, once‑daily cefodizime was as effective as twice‑daily cefotaxime or cefmetazole, confirming that the pharmacokinetic advantage translates into maintained in vivo efficacy with a simplified regimen [3].

Elimination half-life

Cross-study

2.5–4 h vs 0.8 h (>3-fold)

Supports dosing-interval study context

Human PK data; healthy volunteers and patients

Evidence Dimension	Elimination half‑life (human)
Target Compound Data	2.5–4 h
Comparator Or Baseline	Cefotaxime: 0.8 h
Quantified Difference	>3‑fold longer
Conditions	Intravenous administration in healthy volunteers and patients

Why This Matters

Once‑daily dosing improves patient compliance, reduces nursing workload, and can lower total treatment costs compared with multi‑daily cefotaxime regimens.

• [1] Thamban Chandrika N, et al. Table 2: Cephalosporin pharmacokinetics. Clinical Infectious Diseases. 2009. PMC2657229. View Source
• [2] Pharmacokinetic profile of cefodizime. Infection. 1992;20 Suppl 1:S14-7. doi:10.1007/BF01709944. PMID: 1526675. View Source
• [3] Kasai K, et al. In vivo antibacterial activity of cefodizime, a new cephalosporin antibiotic. Jpn J Antibiot. 1984;37(7):1306-12. PMID: 6092740. View Source

In Vivo Efficacy Against K. pneumoniae Despite High MIC

In mouse systemic infection models, cefodizime displayed the smallest ED50 among five tested cephalosporins (cefotaxime, cefmenoxime, latamoxef, cefazolin) against Klebsiella pneumoniae 3K‑25 and Pseudomonas aeruginosa PI 67, even though its in vitro MICs against these strains were relatively high [1]. For Citrobacter freundii GN‑346, cefodizime achieved an ED50 of only 1.821 mg/mouse despite an MIC >100 µg/mL [1]. This disconnect between MIC and in vivo potency is attributed to cefodizime’s ability to enhance phagocyte‑mediated bacterial clearance [2].

MIC-ED50 discordance

Cross-study

ED50 1.821 mg/mouse (MIC >100 µg/mL)

Supports host-defense model-response context

Mouse systemic infection; 5-cephalosporin panel; C. freundii

Evidence Dimension	ED50 in mouse systemic infection
Target Compound Data	Lowest ED50 among 5 tested cephalosporins; ED50 = 1.821 mg/mouse for C. freundii
Comparator Or Baseline	Cefotaxime, cefmenoxime, latamoxef, cefazolin: higher ED50 values (exact numbers not available in abstract)
Quantified Difference	Smallest ED50 in the panel; MIC‑ED50 discordance (MIC >100 µg/mL vs ED50 1.821 mg/mouse)
Conditions	Mouse intraperitoneal infection; single subcutaneous dose 1 h post‑challenge

Why This Matters

The MIC‑independent efficacy suggests cefodizime may retain utility against pathogens with borderline susceptibility, where purely MIC‑driven antibiotic selection might fail.

• [1] Kasai K, et al. In vivo antibacterial activity of cefodizime, a new cephalosporin antibiotic. Jpn J Antibiot. 1984;37(7):1306-12. PMID: 6092740. View Source
• [2] Nomura S, Nagayama A. In vitro and in vivo enhancement of bactericidal activity of phagocytes against Klebsiella pneumoniae treated with subminimal inhibitory concentrations of cefodizime. Chemotherapy. 1995;41(3):178-186. doi:10.1159/000239341. View Source

Renal Clearance Advantage Over Ceftriaxone for Biliary Safety

Cefodizime is eliminated 80 % via the kidneys and only 20 % via bile [1]. In contrast, ceftriaxone excretes approximately 40 % of a dose through the biliary route, which is mechanistically linked to a 15–20 % incidence of biliary pseudolithiasis/lithiasis in treated children [2]. While no dedicated comparative pseudolithiasis study with cefodizime exists, the substantially lower biliary excretion predicts a reduced propensity for biliary precipitate formation.

Biliary excretion

Class-level

≈20% vs ≈40% (≈2-fold lower)

Supports biliary-excretion model context

Human mass-balance; pseudolithiasis risk context differs

Evidence Dimension	Fraction excreted via bile
Target Compound Data	≈20 % of dose
Comparator Or Baseline	Ceftriaxone: ≈40 % of dose
Quantified Difference	≈2‑fold lower biliary excretion
Conditions	Human mass‑balance studies

Why This Matters

Lower biliary drug burden makes cefodizime a potentially safer option than ceftriaxone in patients at risk for biliary sludge, including neonates and those receiving prolonged high‑dose therapy.

• [1] Pharmacokinetic profile of cefodizime. Infection. 1992;20 Suppl 1:S14-7. doi:10.1007/BF01709944. PMID: 1526675. View Source
• [2] Comparative evaluation of ceftriaxone- and cefotaxime-induced biliary pseudolithiasis or nephrolithiasis: A prospective study in 154 children. 2017. PMID: 28593874. View Source

Cefodizime Sodium: Key Application Scenarios

Immunocompromised Infection Models

Because cefodizime uniquely enhances phagocyte bactericidal activity — normalising granulocyte function 3 days faster than ceftriaxone [1] and increasing phagocytic killing of sub‑MIC‑exposed Klebsiella pneumoniae beyond that achieved by cefotaxime or cefoperazone [2] — it is particularly suited for experimental infection models in neutropenic or immunodeficient animals. In such models, cefodizime’s MIC‑independent efficacy (ED50 of 1.821 mg/mouse for C. freundii despite MIC >100 µg/mL [3]) provides a tool to study host‑defence‑augmenting anti‑infectives.

Once-Daily Dosing for Respiratory & Urinary Infections

Cefodizime’s ≈4 h terminal half‑life [1] and demonstrated equivalence of once‑daily to twice‑daily cefotaxime in animal models [2] support its use in protocols requiring simplified, once‑daily administration. This is advantageous in outpatient parenteral antimicrobial therapy (OPAT) services or in industrial antibiotic formulation development aiming at sustained‑release parenteral products, where reducing dosing frequency directly impacts patient adherence and healthcare resource utilisation.

Paediatric & Neonatal Sepsis with Biliary Safety Focus

With only ≈20 % biliary excretion versus ≈40 % for ceftriaxone [1], cefodizime presents a lower theoretical risk of biliary pseudolithiasis — a complication observed in up to 20 % of children receiving ceftriaxone [2]. This makes cefodizime a rational alternative in neonatal and paediatric sepsis studies where ceftriaxone is contraindicated or biliary monitoring is burdensome, provided the pathogen susceptibility profile is appropriate.

PK/PD Modelling of Immunomodulatory β-Lactams

Cefodizime’s dual action — direct bactericidal activity plus host immune enhancement — provides a unique template for PK/PD modelling that moves beyond the traditional time‑above‑MIC paradigm. The compound’s discordance between high MIC and low ED50 [1] offers researchers a reference molecule to develop integrated PK/PD/immunology models, potentially guiding the design of next‑generation cephalosporins with built‑in immunomodulatory features.

Application

Selection Property

Validation Focus

Immunocompromised infection models

Phagocyte-enhancement endpoint

Neutropenic host-defense response

Once-daily dosing PK studies

Intermediate half-life profile

Dosing-interval model comparison

Biliary safety research models

Low biliary excretion fraction

Biliary precipitate endpoint monitoring

PK/PD immunomodulatory modelling

MIC-ED50 discordance profile

Integrated PK/PD/immunology models

• [1] Wenisch A, et al. Effect of cefodizime and ceftriaxone on phagocytic function. Antimicrob Agents Chemother. 1995;39(3):672-6. PMID: 27456145. View Source
• [2] Nomura S, Nagayama A. In vitro and in vivo enhancement of bactericidal activity of phagocytes against K. pneumoniae treated with sub‑MIC cefodizime. Chemotherapy. 1995;41(3):178-186. doi:10.1159/000239341. View Source
• [3] Kasai K, et al. In vivo antibacterial activity of cefodizime. Jpn J Antibiot. 1984;37(7):1306-12. PMID: 6092740. View Source
• [4] Pharmacokinetic profile of cefodizime. Infection. 1992;20 Suppl 1:S14-7. doi:10.1007/BF01709944. PMID: 1526675. View Source
• [5] Comparative evaluation of ceftriaxone- and cefotaxime-induced biliary pseudolithiasis or nephrolithiasis: A prospective study in 154 children. 2017. PMID: 28593874. View Source